Cas no 2137096-43-4 (Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl-)

• Product Name: Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl-
• CAS No: 2137096-43-4
• MF: C₁₀H₁₆BrNO
• MW: 246.144142150879
• CID: 5256138
• Update Time: 2025-06-09

Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl-

• Inchi： 1S/C10H16BrNO/c1-10(2-3-10)9(13)12-6-7-4-8(11)5-7/h7-8H,2-6H2,1H3,(H,12,13)/t7-,8+
• InChI Key： ZWEMIJURRAGFIZ-OCAPTIKFSA-N
• SMILES： C1(C)(C(NC[C@@H]2C[C@H](Br)C2)=O)CC1

Additional information on Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl-

Comprehensive Overview of Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl- (CAS No. 2137096-43-4)

In the realm of organic chemistry and pharmaceutical research, Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl- (CAS No. 2137096-43-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropane and bromocyclobutyl moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines rigidity and reactivity, making it a valuable candidate for drug discovery and material science.

The N-[(cis-3-bromocyclobutyl)methyl] substituent in this compound introduces a stereochemical complexity that is often leveraged in asymmetric synthesis. Researchers are particularly intrigued by the cis-configuration of the bromine atom, which influences the compound's interaction with biological targets. Recent studies have highlighted its potential as a building block for small-molecule inhibitors, especially in the context of enzyme modulation and receptor binding. This aligns with the growing demand for targeted therapies in precision medicine.

One of the most searched questions in the field is: "What are the applications of cyclopropane derivatives in drug development?" This compound, with its cyclopropanecarboxamide core, exemplifies the versatility of such derivatives. Cyclopropane rings are known to enhance metabolic stability and bioavailability, which are critical factors in pharmacokinetic optimization. The incorporation of a bromine atom further expands its utility, enabling cross-coupling reactions for further functionalization.

From a synthetic chemistry perspective, the 1-methyl group in Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl- offers steric control, which can be pivotal in chiral synthesis. This feature is particularly relevant in the design of stereoselective catalysts, a hot topic in green chemistry. The compound's potential as a ligand precursor is also under investigation, with researchers exploring its role in transition-metal catalysis.

Another trending topic in the scientific community is the search for "sustainable synthetic routes for complex heterocycles." Here, this compound's bromocyclobutyl moiety presents opportunities for ring-opening reactions and cycloadditions, which are key strategies in heterocycle synthesis. Its compatibility with photocatalysis and electrochemistry—two rapidly advancing fields—further enhances its appeal.

In summary, Cyclopropanecarboxamide, N-[(cis-3-bromocyclobutyl)methyl]-1-methyl- (CAS No. 2137096-43-4) represents a multifaceted tool for modern chemical research. Its structural features align with current trends in drug design, catalysis, and sustainable chemistry, making it a compound worth watching in the coming years.